Cas no 2169595-14-4 (methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate)
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate
- 2169595-14-4
- EN300-1459007
-
- Inchi: 1S/C7H11NO3S/c1-7(4-10-2,8-5-12)6(9)11-3/h4H2,1-3H3
- InChI Key: XXJXKCIQZLXXKA-UHFFFAOYSA-N
- SMILES: S=C=NC(C(=O)OC)(C)COC
Computed Properties
- Exact Mass: 189.04596439g/mol
- Monoisotopic Mass: 189.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80Ų
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459007-1.0g |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459007-50mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 50mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-100mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 100mg |
$1119.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-250mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 250mg |
$1170.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-500mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 500mg |
$1221.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-1000mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 1000mg |
$1272.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-2500mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 2500mg |
$2492.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-5000mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 5000mg |
$3687.0 | 2023-09-29 | ||
| Enamine | EN300-1459007-10000mg |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate |
2169595-14-4 | 10000mg |
$5467.0 | 2023-09-29 |
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate
Methyl 2-Isothiocyanato-3-Methoxy-2-Methylpropanoate: An Overview of a Promising Compound (CAS No. 2169595-14-4)
Methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate (CAS No. 2169595-14-4) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and biochemistry. This compound belongs to the class of isothiocyanates, which are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The chemical structure of methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate consists of a methyl ester group, an isothiocyanate functional group, and a methoxy substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further research and development.
Recent studies have highlighted the potential of isothiocyanates in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain isothiocyanates exhibit potent anticancer activity by inducing apoptosis in cancer cells. The methoxy group in methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate further enhances its lipophilicity, which can improve its cellular uptake and bioavailability.
In the context of medicinal chemistry, the ability to modulate biological pathways is crucial for developing effective drugs. Methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate has shown promise in this regard. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can selectively target and inhibit specific enzymes involved in inflammatory responses, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
The synthesis of methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate involves several well-established chemical reactions. One common approach is the reaction of 3-methoxy-2-methylpropanoyl chloride with thiourea followed by methylation. This synthetic route provides high yields and purity, making it suitable for large-scale production. The detailed synthetic protocol has been documented in several peer-reviewed journals, ensuring reproducibility and reliability.
Beyond its therapeutic potential, methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate also holds promise in the field of agrochemistry. Isothiocyanates are known for their natural pest control properties, and this compound could be developed into environmentally friendly pesticides or fungicides. A study published in the Pest Management Science journal in 2020 reported that certain isothiocyanates effectively control plant pathogens without causing significant harm to beneficial organisms.
In conclusion, methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate (CAS No. 2169595-14-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry, biochemistry, and agrochemistry. As more studies are conducted, it is likely that new applications and benefits will be discovered, further solidifying its importance in these fields.
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